2-Chloro-6-(4-methylpiperazin-1-yl)pyridine-4-carbonitrile

• IUPAC Name: 2-chloro-6-(4-methylpiperazin-1-yl)pyridine-4-carbonitrile
• InChI: InChI=1S/C11H13ClN4/c1-15-2-4-16(5-3-15)11-7-9(8-13)6-10(12)14-11/h6-7H,2-5H2,1H3
• InChI Key: NNHVBNMAOICWRC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC(=CC(=C2)C#N)Cl
• Molecular Formula: C11H13ClN4
• Molecular Weight: 236.70 g/mol

Description

“2-Chloro-6-(4-methylpiperazin-1-yl)pyrazine” is a chemical compound with the CAS Number: 61655-77-4 and a molecular weight of 212.68. It is also known by its IUPAC name "2-(4-methyl-1-piperazinyl)isonicotinonitrile".

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the regioselective synthesis of new pyrimidine derivatives using organolithium reagents has been described. In another study, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity.

Molecular Structure Analysis

The molecular structure of “2-Chloro-6-(4-methylpiperazin-1-yl)pyrazine” is represented by the linear formula: C9H13ClN4. The InChI code for this compound is 1S/C11H14N4/c1-14-4-6-15(7-5-14)11-8-10(9-12)2-3-13-11/h2-3,8H,4-7H2,1H3.

Physical And Chemical Properties Analysis

The compound is a solid or liquid at room temperature. and is stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Synthesis and Chemical Studies

• The compound 2-Chloro-6-(4-methylpiperazin-1-yl)pyridine-4-carbonitrile and its derivatives have been utilized in synthesizing various novel pyridine and fused pyridine derivatives. These compounds exhibited antimicrobial and antioxidant activities, showing their potential in developing pharmaceuticals and various chemical applications (Flefel et al., 2018).

Pharmacological and Biomedical Research

• Different substituted isothiazole ligands, including derivatives of this compound, have been synthesized and characterized. The interactions with human serum albumin and DNA, as well as their antitumor activities, were studied, highlighting their potential in the development of new therapeutic agents (Đukić et al., 2020).

Neurochemical Studies

• Compounds with the structure this compound have been studied for their potential as central nervous system agents. Their affinities for D2, D1, 5-HT2, and cholinergic (M) receptors were measured, providing insights into their pharmacological profiles and potential applications in treating various psychiatric and neurological disorders (Liégeois et al., 1994).

Antimicrobial Research

• New pyrazine and pyridine derivatives, including those derived from this compound, have been investigated for their antibacterial activity. These compounds have shown promising results against various bacterial strains, indicating their potential in developing new antimicrobial agents (Foks et al., 2005).

Safety and Hazards

The compound is classified under the GHS07 pictogram with the signal word “Warning”. The hazard statements associated with it are H319-H317. The precautionary statements are P305+P351+P338-P280.